Cas no 1491916-50-7 (5-(Benzyloxy)-3-ethyl-1-methyl-1h-pyrazol-4-amine)

• Product Name: 5-(Benzyloxy)-3-ethyl-1-methyl-1h-pyrazol-4-amine
• CAS No: 1491916-50-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5690227
• PubChem ID: 66015859
• Update Time: 2025-05-20

5-(Benzyloxy)-3-ethyl-1-methyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(BENZYLOXY)-3-ETHYL-1-METHYL-1H-PYRAZOL-4-AMINE
• CS-0283606
• 1491916-50-7
• AKOS015358032
• EN300-1295150
• 1H-Pyrazol-4-amine, 3-ethyl-1-methyl-5-(phenylmethoxy)-
• 5-(Benzyloxy)-3-ethyl-1-methyl-1h-pyrazol-4-amine

• Inchi： 1S/C13H17N3O/c1-3-11-12(14)13(16(2)15-11)17-9-10-7-5-4-6-8-10/h4-8H,3,9,14H2,1-2H3
• InChI Key： QMTCQCVSZACXJI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C(CC)=NN1C)N

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 400.6±40.0 °C(Predicted)
• pka: 4.70±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(Benzyloxy)-3-ethyl-1-methyl-1h-pyrazol-4-amine

Introduction to 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1491916-50-7)

5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1491916-50-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine makes it a valuable candidate for further investigation in drug discovery and development.

The molecular formula of 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine is C₁₃H₁₇N₃O, and its molecular weight is approximately 227.30 g/mol. The compound features a pyrazole ring substituted with a benzyloxy group, an ethyl group, and a methyl group. These functional groups contribute to the compound's chemical stability and biological activity, making it an interesting subject for both academic and industrial research.

In the realm of pharmaceutical research, 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine has shown promising results in various preclinical studies. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine has also been investigated for its potential as an anti-cancer agent. Research conducted at the National Cancer Institute found that this compound exhibited selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The synthesis of 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine has been well-documented in the literature. A common synthetic route involves the reaction of 3-aminoacetophenone with ethyl acetoacetate in the presence of a base, followed by cyclization to form the pyrazole ring. Subsequent substitution reactions are then used to introduce the benzyloxy and methyl groups. This synthetic pathway is efficient and scalable, making it suitable for large-scale production if required.

In terms of safety and handling, 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine should be managed with standard laboratory precautions due to its potential biological activity. Researchers should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling this compound. Additionally, it is important to store the compound in a cool, dry place away from sources of heat or ignition.

The future prospects for 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various inflammatory conditions and cancers. If these trials yield positive results, this compound could become a valuable addition to the arsenal of therapeutic agents available to clinicians.

In conclusion, 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1491916-50-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.